Cas no 219873-06-0 (3-Fluoro-4-(hydroxymethyl)benzonitrile)

3-Fluoro-4-(hydroxymethyl)benzonitrile structure
219873-06-0 structure
Product Name:3-Fluoro-4-(hydroxymethyl)benzonitrile
CAS No:219873-06-0
MF:C8H6FNO
MW:151.137745380402
MDL:MFCD09037779
CID:67001
PubChem ID:329763801
Update Time:2025-04-18

3-Fluoro-4-(hydroxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-4-(hydroxymethyl)benzonitrile
    • 4-Cyano-2-fluorobenzyl alcohol
    • 3-fluoro-4-hydroxymethylbenzonitrile
    • 3-Fluoro-4-(hydroxymethyl)-benzonitrile
    • Benzonitrile, 3-fluoro-4-(hydroxymethyl)-
    • PubChem11157
    • YGAURRAHPYQHDC-UHFFFAOYSA-N
    • 1128AB
    • RP21444
    • SY116565
    • ST24042161
    • 3-Fluoro-4-(hydro
    • A21174
    • AS-46295
    • AKOS009345801
    • 219873-06-0
    • AMY14304
    • EN300-71255
    • MFCD09037779
    • DTXSID90467168
    • SCHEMBL1162443
    • 3-Fluoro-4-(hydroxymethyl)benzonitrile, 97%
    • AC-26131
    • FT-0654188
    • C8H6FNO
    • CS-W001260
    • J-512471
    • CL9328
    • MDL： MFCD09037779
    • Inchi： 1S/C8H6FNO/c9-8-3-6(4-10)1-2-7(8)5-11/h1-3,11H,5H2
    • InChI Key： YGAURRAHPYQHDC-UHFFFAOYSA-N
    • SMILES： FC1C=C(C#N)C=CC=1CO

Computed Properties

  • Exact Mass: 151.04300
  • Monoisotopic Mass: 151.043341977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9
  • Topological Polar Surface Area: 44

Experimental Properties

  • Density: 1.27 g/mL at 25 °C
  • Melting Point: 63-68 °C
  • Boiling Point: 288.8℃ at 760 mmHg
  • PSA: 44.02000
  • LogP: 1.18968

3-Fluoro-4-(hydroxymethyl)benzonitrile Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H318
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：1
  • Hazard Category Code： 41
  • Safety Instruction： 26-39
  • Hazardous Material Identification： Xi

3-Fluoro-4-(hydroxymethyl)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Fluoro-4-(hydroxymethyl)benzonitrile Pricemore >>

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3-Fluoro-4-(hydroxymethyl)benzonitrile Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:219873-06-0)4-氰基-2-氟苄醇
Order Number:LE26799153
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:58
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:219873-06-0)3-Fluoro-4-(hydroxymethyl)benzonitrile
Order Number:A21174
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):206.0/1029.0
Email:sales@amadischem.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:219873-06-0)4-氰基-2-氟苄醇
LE26799153
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:219873-06-0)3-Fluoro-4-(hydroxymethyl)benzonitrile
A21174
Purity:99%/99%
Quantity:100g/500g
Price ($):206.0/1029.0
Email